Cas no 905764-17-2 (2-(2Z)-2-(2,6-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol)

• Product Name: 2-(2Z)-2-(2,6-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol
• CAS No: 905764-17-2
• MF: C₁₄H₁₈N₂OS
• MW: 262.370522022247
• CID: 5494255
• Update Time: 2025-07-23

2-(2Z)-2-(2,6-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• XIRNRNPQDMDMCJ-PFONDFGASA-N
• 2-(2Z)-2-(2,6-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol

• Inchi： 1S/C14H18N2OS/c1-10-5-4-6-11(2)13(10)15-14-16(7-8-17)12(3)9-18-14/h4-6,9,17H,7-8H2,1-3H3/b15-14-
• InChI Key： XIRNRNPQDMDMCJ-PFONDFGASA-N
• SMILES： C(O)CN1C(C)=CS/C/1=N\C1=C(C)C=CC=C1C

Additional information on 2-(2Z)-2-(2,6-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol

Comprehensive Overview of 2-(2Z)-2-(2,6-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol (CAS No. 905764-17-2)

The compound 2-(2Z)-2-(2,6-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol (CAS No. 905764-17-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This thiazole derivative exhibits a complex arrangement of functional groups, including an imino group, a methyl-substituted phenyl ring, and a hydroxyethyl moiety, which contribute to its potential biological activities. Researchers are particularly interested in its molecular interactions and structure-activity relationships, as these properties may unlock new therapeutic applications.

In recent years, the demand for novel heterocyclic compounds like 2-(2Z)-2-(2,6-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol has surged due to their versatility in drug discovery. The thiazole ring is a common pharmacophore found in many FDA-approved drugs, and its presence in this compound suggests potential bioactivity against various targets. Scientists are exploring its synthetic pathways and optimization strategies to enhance its efficacy and selectivity, addressing key questions such as "How does the Z-configuration of the imino group influence its binding affinity?" and "What are the optimal conditions for scaling up its production?"

The compound's physicochemical properties, such as solubility, stability, and logP values, are critical for its development as a potential drug candidate. Recent studies have focused on improving its oral bioavailability by modifying the hydroxyethyl side chain or introducing prodrug strategies. These efforts align with the growing trend of personalized medicine, where tailored molecular designs are essential for treating specific patient populations. Additionally, the rise of computational chemistry tools has enabled researchers to predict its ADMET profiles more accurately, reducing the time and cost associated with experimental trials.

Another area of interest is the compound's potential role in addressing antimicrobial resistance, a global health crisis. Preliminary data suggest that 2-(2Z)-2-(2,6-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol may exhibit activity against resistant bacterial strains, making it a promising candidate for further investigation. This aligns with the increasing public awareness of superbugs and the urgent need for new antibiotics. Researchers are also examining its synergistic effects with existing drugs to enhance therapeutic outcomes.

From an industrial perspective, the synthesis of CAS No. 905764-17-2 requires careful consideration of green chemistry principles to minimize environmental impact. Innovations in catalytic methods and solvent-free reactions are being explored to improve the sustainability of its production. These advancements resonate with the broader push toward eco-friendly pharmaceuticals, a topic frequently searched by environmentally conscious consumers and professionals alike.

In conclusion, 2-(2Z)-2-(2,6-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol represents a fascinating case study in modern drug development. Its multifaceted chemical structure, combined with emerging applications in precision medicine and antimicrobial research, positions it as a compound of significant scientific and commercial value. As research progresses, this molecule may well become a cornerstone in the next generation of therapeutic agents.